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Introduction

1,1,1-Trifluoroethane, commercially known as HFC-143a or R-143a, is a hydrofluorocarbon
(HFC) with the chemical formula CFsCHs. It is a colorless and odorless gas at standard
conditions. Due to its thermodynamic properties, HFC-143a has been utilized as a refrigerant,
often as a component in blends. This guide provides a comprehensive overview of the key
thermophysical properties of HFC-143a, focusing on data obtained from experimental studies.
The information is presented in a structured format to facilitate its use in research,
development, and modeling applications.

Core Thermophysical Properties

The following sections detail the critical thermophysical properties of HFC-143a. The data is
summarized in tables for clarity and ease of comparison, followed by descriptions of the
experimental methodologies used to obtain these measurements.

Viscosity

Viscosity is a measure of a fluid's resistance to shear stress and is a critical parameter in fluid
dynamics, heat transfer, and lubrication calculations. The viscosity of HFC-143a has been
determined for both its gaseous and compressed liquid phases.

Data Presentation: Viscosity of HFC-143a
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Temperature Pressure Experimental
Phase Reference
Range (K) Range (MPa) Method
Oscillating-Disk
Gaseous 298.15 - 423.15 Upto9 i [1]
Viscometer
Compressed Vibrating-Wire
o 254 - 293 Up to 10 _ [21[3]
Liquid Viscometer

Experimental Protocols: Viscosity Measurement

Two primary methods have been employed for the high-precision measurement of the viscosity
of HFC-143a: the oscillating-disk viscometer for the gaseous phase and the vibrating-wire
viscometer for the compressed liquid phase.

» Oscillating-Disk Viscometer: This method involves a disk that undergoes torsional
oscillations in the fluid being measured. The viscous drag exerted by the fluid on the disk
causes a damping of the oscillations. By measuring the rate of this damping (the logarithmic
decrement of the oscillation amplitude), the viscosity of the fluid can be determined. The
experimental setup typically consists of a temperature- and pressure-controlled chamber
housing the oscillating disk assembly.

« Vibrating-Wire Viscometer: In this technique, a taut wire is immersed in the fluid and is made
to vibrate at its resonant frequency. The viscosity of the fluid is determined from the damping
effect it has on the wire's vibration or from the power required to maintain a constant
amplitude of vibration. This method is particularly well-suited for measurements in liquids and
at high pressures.

Experimental Workflow: Viscosity Measurement using a Vibrating-Wire Viscometer
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Sample Preparation and System Pressurization

Introduce HFC-143a into the measurement cell

l

Pressurize the system to the desired pressure using a high-pressure pump

Measurement Cycle

Set and stabilize the temperature of the measurement cell

l

Excite the vibrating wire with a magnetic field

l

Measure the damped oscillations or the power required for constant amplitude

l

Calculate viscosity from the measured parameters

Data Acquisitign and Analysis

Record temperature, pressure, and viscosity data

l

Repeat measurements at different temperatures and pressures
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System Setup

Place HFC-143a in a temperature- and pressure-controlled cell with a hot wire

:

Allow the system to reach thermal equilibrium

Measurement Process

Apply a step voltage to the hot wire

:

Record the change in resistance (and thus temperature) of the wire over a short time

Data Analysis

Plot the temperature change against the logarithm of time

l

Determine the thermal conductivity from the slope of the linear portion of the plot
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Sample Preparation

Introduce a known mass of HFC-143a into the calorimeter cell

:

Seal the calorimeter and bring it to the initial desired temperature and pressure

Heating and Measurement

Supply a precisely measured amount of electrical energy to the sample heater

;

Record the temperature of the sample as a function of time until a new equilibrium is reached

Calcylation

Calculate the specific heat capacity from the supplied energy, the mass of the sample, and the measured temperature rise

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Increase in Temperature

Increase in Vapor Pressure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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